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Compound of Interest

Compound Name: 6-Bromo-2,3-dicyanonaphthalene

Cat. No.: B1332548 Get Quote

This document provides crucial safety protocols and logistical information for the handling and

disposal of 6-Bromo-2,3-dicyanonaphthalene (CAS No. 70484-02-5). The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Chemical Identifier and Properties:

Property Value

CAS Number 70484-02-5[1]

Molecular Formula C₁₂H₅BrN₂[1]

Molecular Weight 257.09 g/mol [1]

Physical State Solid

Hazard Identification and Personal Protective
Equipment (PPE)
Based on data from structurally similar compounds, 6-Bromo-2,3-dicyanonaphthalene is

presumed to be hazardous. Similar aromatic nitrile compounds are known to cause skin and

eye irritation, and may be toxic if inhaled, swallowed, or absorbed through the skin.[2][3][4][5]

Therefore, strict adherence to PPE guidelines is mandatory.
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Recommended Personal Protective Equipment:

PPE Category Specification Rationale

Hand Protection Nitrile gloves.[6][7][8]

Offers good resistance to a

broad range of chemicals,

including aromatic compounds.

[6][9]

Eye Protection
Chemical safety goggles or a

face shield.[2][6][10]

Protects against splashes and

airborne particles.

Skin and Body Protection

A lab coat worn over long-

sleeved clothing and closed-

toe shoes.

To prevent skin contact with

the chemical.

Respiratory Protection
Use in a well-ventilated area or

with a certified respirator.

To minimize inhalation of dust

or vapors.

Operational Plan for Safe Handling
A systematic approach is essential to minimize exposure and ensure safety during the handling

of 6-Bromo-2,3-dicyanonaphthalene.

Experimental Workflow:
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Caption: Workflow for handling 6-Bromo-2,3-dicyanonaphthalene.
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Step-by-Step Handling Protocol:

Preparation:

Always wear the recommended PPE before entering the laboratory.

Thoroughly review the Safety Data Sheet (SDS) for 6-Bromo-2,3-dicyanonaphthalene
and any other chemicals being used.

Ensure work is conducted in a properly functioning chemical fume hood or a well-

ventilated area to minimize inhalation exposure.[2]

Have an eyewash station and safety shower readily accessible.[2]

Handling:

When weighing the solid compound, use a spatula and perform the task within a fume

hood to contain any airborne particles.

Avoid generating dust.

Carefully transfer the chemical to the reaction vessel, minimizing the risk of spillage.

In case of skin contact, wash the affected area immediately and thoroughly with soap and

water.[2]

If eye contact occurs, flush with copious amounts of water for at least 15 minutes and seek

medical attention.[2]

Disposal Plan
Proper disposal of chemical waste is critical to ensure environmental safety and regulatory

compliance.

Waste Disposal Protocol:

Waste Segregation:
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All solid waste contaminated with 6-Bromo-2,3-dicyanonaphthalene (e.g., used gloves,

weighing paper, paper towels) should be placed in a clearly labeled, sealed hazardous

waste container.

Unused or excess 6-Bromo-2,3-dicyanonaphthalene must be disposed of as hazardous

chemical waste.

Solutions containing the compound should be collected in a designated, labeled

hazardous liquid waste container.

Disposal Procedure:

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.

Dispose of the sealed waste containers through your institution's environmental health and

safety office.

Do not dispose of 6-Bromo-2,3-dicyanonaphthalene down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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